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Compound of Interest

Compound Name:
Methyl 3-amino-5-bromo-2-

hydroxybenzoate

Cat. No.: B176696 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl 3-amino-5-bromo-2-hydroxybenzoate is a substituted aromatic compound with the

CAS number 141761-82-2.[1][2] Its chemical structure, featuring an amino group, a bromine

atom, and a hydroxyl group on a methyl benzoate scaffold, makes it a molecule of interest in

synthetic organic chemistry and potentially in the development of novel therapeutic agents.

This technical guide provides a comprehensive overview of its properties, synthesis, and

potential applications, with a focus on data relevant to researchers in the pharmaceutical and

chemical sciences.

Chemical and Physical Properties
A clear understanding of the physicochemical properties of Methyl 3-amino-5-bromo-2-
hydroxybenzoate is fundamental for its application in research and development. The key

properties are summarized in the table below. While some physical properties like melting and

boiling points are not readily available in the searched literature, the available data provides a

foundational understanding of the compound.
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Property Value Source

CAS Number 141761-82-2 [1][2]

Molecular Formula C₈H₈BrNO₃ [1][3][4]

Molecular Weight 246.06 g/mol [3][4]

IUPAC Name
methyl 3-amino-5-bromo-2-

hydroxybenzoate
[3]

Solubility

While not quantitatively

defined in the available

literature, some sources

suggest solubility in water.

Further experimental validation

is required.

Melting Point
Not available in the searched

literature.

Boiling Point
Not available in the searched

literature.

Synthesis
A detailed experimental protocol for the synthesis of Methyl 3-amino-5-bromo-2-
hydroxybenzoate has been reported, primarily involving the reduction of a nitro-substituted

precursor.[4]

Experimental Protocol: Synthesis from Methyl 5-bromo-
2-hydroxy-3-nitrobenzoate[4]
Materials:

Methyl 5-bromo-2-hydroxy-3-nitrobenzoate

Methanol (MeOH)

Activated Iron Powder
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Saturated Ammonium Chloride (NH₄Cl) solution

Diatomaceous earth

Silica gel (80-100 mesh)

Procedure:

A mixture of Methyl 5-bromo-2-hydroxy-3-nitrobenzoate (0.5 mol) and methanol (1000 mL) is

prepared in a suitable reaction vessel.

Activated iron powder (2 mol) is added to the mixture in a single portion.

The reaction mixture is heated to a gentle reflux.

Saturated ammonium chloride solution (1.5 mol) is added dropwise to the refluxing mixture.

The reaction is maintained at reflux for 3 hours. The progress of the reaction should be

monitored by Thin Layer Chromatography (TLC).

Upon completion, the reaction mixture is cooled to room temperature.

Diatomaceous earth (200 g) is added, and the mixture is filtered to remove the iron catalyst

and other solids.

The filter cake is washed thoroughly with hot methanol.

The filtrates are combined, and the solvent is removed under reduced pressure.

The crude product is purified by flash chromatography on a silica gel column (80-100 mesh)

to yield Methyl 3-amino-5-bromo-2-hydroxybenzoate.

Yield: Approximately 78%.[4]

// Nodes Start [label="Methyl 5-bromo-2-hydroxy-3-nitrobenzoate\n+ Methanol",

fillcolor="#F1F3F4", fontcolor="#202124"]; Reagents [label="Activated Iron Powder\nSaturated

NH4Cl (aq)", fillcolor="#F1F3F4", fontcolor="#202124"]; Reaction [label="Reflux, 3 hours",

shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"]; Workup [label="Cooling,
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Filtration\n(with Diatomaceous Earth)", fillcolor="#FBBC05", fontcolor="#202124"]; Purification

[label="Solvent Removal &\nFlash Chromatography", fillcolor="#34A853",

fontcolor="#FFFFFF"]; Product [label="Methyl 3-amino-5-bromo-2-hydroxybenzoate",

shape=box, style="filled,rounded", fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges Start -> Reaction; Reagents -> Reaction; Reaction -> Workup; Workup -> Purification;

Purification -> Product; }

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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